Cas no 1805617-42-8 (2-Amino-4-bromo-5-(trifluoromethoxy)benzenesulfonamide)

• Product Name: 2-Amino-4-bromo-5-(trifluoromethoxy)benzenesulfonamide
• CAS No: 1805617-42-8
• MF: C₇H₆BrF₃N₂O₃S
• MW: 335.098350048065
• CID: 4986738
• Update Time: 2025-05-25

2-Amino-4-bromo-5-(trifluoromethoxy)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-5-(trifluoromethoxy)benzenesulfonamide

• Inchi： 1S/C7H6BrF3N2O3S/c8-3-1-4(12)6(17(13,14)15)2-5(3)16-7(9,10)11/h1-2H,12H2,(H2,13,14,15)
• InChI Key： MPAVMVJLLJXUDB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1OC(F)(F)F)S(N)(=O)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 2.2
• Topological Polar Surface Area: 104

Additional information on 2-Amino-4-bromo-5-(trifluoromethoxy)benzenesulfonamide

Introduction to 2-Amino-4-bromo-5-(trifluoromethoxy)benzenesulfonamide (CAS No. 1805617-42-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 2-Amino-4-bromo-5-(trifluoromethoxy)benzenesulfonamide (CAS No. 1805617-42-8) represents a fascinating molecular scaffold that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This heterocyclic sulfonamide derivative, characterized by its bromo and trifluoromethoxy substituents, exhibits a unique combination of structural features that make it a promising candidate for further exploration in drug discovery and therapeutic intervention.

At the heart of its appeal lies the presence of a sulfonamide group, a moiety widely recognized for its versatility in medicinal chemistry. Sulfonamides have long been employed in the development of antibiotics, diuretics, and anti-inflammatory agents, owing to their ability to modulate biological pathways through interactions with enzymes and receptors. The specific arrangement of atoms in 2-Amino-4-bromo-5-(trifluoromethoxy)benzenesulfonamide not only enhances its potential for binding to biological targets but also introduces additional layers of functionality that can be exploited for fine-tuning pharmacological properties.

The bromo substituent at the 4-position of the benzene ring adds another dimension to the compound's chemical profile. Bromine atoms are known to influence electronic properties, making them valuable for tuning reactivity and binding affinity. In particular, brominated aromatic compounds have been extensively studied for their role in anticancer therapies, where they often serve as key intermediates in the synthesis of kinase inhibitors and other targeted agents. The incorporation of a bromo group into 2-Amino-4-bromo-5-(trifluoromethoxy)benzenesulfonamide suggests potential applications in developing novel anticancer drugs that leverage this structural feature.

The trifluoromethoxy group at the 5-position further enriches the compound's pharmacophoric landscape. Trifluoromethoxy groups are renowned for their ability to enhance metabolic stability, improve lipophilicity, and modulate receptor binding affinity. These properties have made trifluoromethoxy-substituted compounds popular in the pharmaceutical industry, particularly in the development of antiviral and anticancer agents. The presence of this group in 2-Amino-4-bromo-5-(trifluoromethoxy)benzenesulfonamide hints at its potential as a building block for drugs with improved pharmacokinetic profiles.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically evaluate the biological activity of sulfonamide derivatives like 2-Amino-4-bromo-5-(trifluoromethoxy)benzenesulfonamide. These methods have identified several promising candidates with potential therapeutic applications, including inhibitors of enzymes involved in cancer progression and pathogens responsible for infectious diseases. For instance, studies have shown that sulfonamides can interfere with bacterial folate metabolism, making them effective against resistant strains of bacteria.

In addition to their antimicrobial properties, sulfonamides have been explored for their role in modulating inflammatory pathways. The unique structural features of 2-Amino-4-bromo-5-(trifluoromethoxy)benzenesulfonamide may enable it to interact with inflammatory mediators and cytokines, potentially offering new insights into treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Preliminary studies have indicated that certain sulfonamide derivatives exhibit anti-inflammatory effects by inhibiting key enzymes like COX-2 and NF-κB.

The bromo and trifluoromethoxy substituents also contribute to the compound's potential as a scaffold for developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling networks that drive tumor growth and progression. The structural motifs present in 2-Amino-4-bromo-5-(trifluoromethoxy)benzenesulfonamide suggest its utility as a precursor for synthesizing kinase inhibitors with enhanced potency and selectivity.

Another area where this compound shows promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, making them susceptible to interference by compounds that disrupt essential viral processes. Sulfonamides have demonstrated efficacy against various viruses by inhibiting nucleotide synthesis or interfering with viral protease activity. The combination of amino, bromo, and trifluoromethoxy groups in 2-Amino-4-bromo-5-(trifluoromethoxy)benzenesulfonamide may confer additional advantages such as improved stability against enzymatic degradation or enhanced cell membrane penetration.

The synthesis of 2-Amino-4-bromo-5-(trifluoromethoxy)benzenesulfonamide involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high purity standards essential for pharmaceutical applications. Key synthetic strategies include nucleophilic aromatic substitution reactions to introduce bromine and trifluoromethoxy groups, followed by sulfonylation reactions to incorporate the sulfonamide moiety. Advances in catalytic methods have further streamlined these processes, enabling scalable production under mild conditions that preserve functional group integrity.

From a computational perspective, molecular modeling techniques have been instrumental in understanding how 2-Amino-4-bromo-5-(trifluoromethoxy)benzenesulfonamide interacts with biological targets at the atomic level. These studies provide critical insights into binding modes, affinity determinants, and potential side effects before experimental validation becomes necessary. By integrating data from computational modeling with experimental assays using this compound as a lead molecule or intermediate has accelerated drug discovery pipelines significantly.

The growing body of evidence supporting sulfonamides' therapeutic potential underscores their importance as chemical entities worth exploring further through both academic research initiatives commercial drug development programs alike future research directions should continue focusing on optimizing synthetic routes improving bioavailability expanding therapeutic applications across multiple disease areas including neurodegenerative disorders metabolic diseases immunological conditions where sulfonamides could offer novel treatment modalities based on their unique structural characteristics